![molecular formula C16H19F3N6 B6445392 N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine CAS No. 2549051-69-4](/img/structure/B6445392.png)
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine
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Overview
Description
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine (NEPP) is a novel pyrimidine derivative that has recently been discovered and is being explored for its potential applications in scientific research. NEPP is a synthetic compound that is composed of an amine group, pyrimidine ring, and an ethyl group. It has a molecular weight of 314.3 g/mol and a melting point of 146-148°C. NEPP has been found to be a strong inhibitor of both monoamine oxidase (MAO) and acetylcholinesterase (AChE) enzymes, making it a promising compound for further research.
Scientific Research Applications
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine has been found to have a number of potential applications in scientific research. It has been demonstrated to be a strong inhibitor of both MAO and AChE enzymes, making it a promising compound for further research. This compound has also been found to act as an agonist of the serotonin 5-HT2A receptor, suggesting that it may have potential applications in the treatment of depression and anxiety. Additionally, this compound has been found to have anticonvulsant properties, suggesting that it may be useful in the treatment of epilepsy.
Mechanism of Action
Target of Action
Similar compounds have been known to target tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and differentiation .
Mode of Action
Compounds with similar structures have been shown to inhibit the activity of their targets, such as tyrosine kinases . They bind to the inactive domain of these enzymes, leading to numerous hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
Tyrosine kinases, which could be potential targets of this compound, are involved in various biochemical pathways, including signal transduction pathways and immune responses .
Result of Action
Inhibition of tyrosine kinases can lead to the modulation of growth factor signals, which can affect cell proliferation and differentiation .
Advantages and Limitations for Lab Experiments
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine has a number of advantages and limitations for use in lab experiments. One of the main advantages of this compound is that it is a synthetic compound and can be easily synthesized in the laboratory. Additionally, this compound has a relatively low molecular weight and a high melting point, making it a suitable compound for use in a variety of experiments. However, this compound is a relatively new compound, and its effects on the body are not yet fully understood, making it difficult to predict the results of experiments using this compound.
Future Directions
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine is a promising compound for further research, and there are a number of potential future directions for its use. One potential direction is to explore its effects on other enzymes, such as phosphodiesterases and tyrosine hydroxylases. Additionally, this compound could be studied for its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, this compound could be studied for its potential applications in the treatment of depression and anxiety. Finally, this compound could be studied for its potential applications in the treatment of epilepsy.
Synthesis Methods
N-ethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine can be synthesized through a series of reactions. The first step is the condensation of 4-methylpiperazine and 2-chloro-3-trifluoromethylpyridine, which produces the intermediate 4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl. This intermediate is then reacted with ethyl bromide to form this compound.
Properties
IUPAC Name |
N-ethyl-2-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19F3N6/c1-2-20-13-5-7-22-15(23-13)25-10-8-24(9-11-25)14-12(16(17,18)19)4-3-6-21-14/h3-7H,2,8-11H2,1H3,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEKONHKAUDRKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC=C1)N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F3N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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